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Compound of Interest

Compound Name:
2-Chloro-3-fluoro-5-

methylphenylboronic acid

Cat. No.: B8204034

Get Quote

Physicochemical Profile & Molecular Weight
Analysis
The precise characterization of 2-Chloro-3-fluoro-5-methylphenylboronic acid is critical for

its use as a building block in Suzuki-Miyaura cross-coupling reactions, particularly in the

optimization of kinase inhibitors where halogenated aromatic scaffolds modulate metabolic

stability and binding affinity.
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Parameter Value Notes

Chemical Formula C₇H₇BClFNO₂

Molecular Weight (Average) 188.39 g/mol
Used for stoichiometric

calculations (weighing).

Monoisotopic Mass 188.0215 Da
Used for Mass Spectrometry

(HRMS) identification.

Exact Mass 188.0215 Da
Based on ¹²C, ¹H, ¹¹B, ³⁵Cl, ¹⁹F,

¹⁶O.

CAS Number Not widely listed
Often custom-synthesized;

refer to specific batch CoA.

Physical State White to off-white solid

Hygroscopic; tends to form

boroxines (anhydrides) upon

drying.

Isotopic Signature (MS Detection)
For LC-MS validation, the compound exhibits a distinct isotopic envelope due to the presence

of Chlorine (³⁵Cl/³⁷Cl ratio ≈ 3:1) and Boron (¹⁰B/¹¹B ratio ≈ 1:4).

M+0 (188.02): Base peak (¹¹B, ³⁵Cl).

M+2 (190.02): Approx. 33% intensity of base peak (due to ³⁷Cl).

M-1 (187.02): Low intensity (due to ¹⁰B).
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Critical Note on Stoichiometry: Boronic acids frequently exist as a dynamic equilibrium between

the free acid [R-B(OH)₂] and the cyclic trimeric anhydride (boroxine). Commercial batches may

contain varying amounts of water. For precise catalytic turnover numbers (TON), titration is

recommended over simple gravimetric measurement.

Synthesis & Manufacturing Workflow
The synthesis of 2-Chloro-3-fluoro-5-methylphenylboronic acid typically follows a cryogenic

lithium-halogen exchange pathway to prevent benzyne formation, which is a significant risk

with ortho-chloro/fluoro substitution patterns.
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Figure 1: Cryogenic synthesis workflow ensuring regioselectivity and preventing 'aryne' side

reactions.

Detailed Protocol
Preparation: Charge a flame-dried 3-neck flask with 1-Bromo-2-chloro-3-fluoro-5-

methylbenzene (1.0 eq) and anhydrous THF (0.2 M concentration).

Lithiation: Cool to -78°C (dry ice/acetone). Add n-Butyllithium (1.05 eq, 2.5 M in hexanes)

dropwise over 30 mins. Maintain internal temp < -70°C to avoid scrambling.

Borylation: Stir for 1 hour at -78°C. Add Trimethyl borate (1.2 eq) rapidly.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8204034/docs?utm_src=pdf-body#technical-monograph-2-chloro-3-fluoro-5-methylphenylboronic-acid
https://www.benchchem.com/product/b8204034/docs?utm_src=pdf-body-img#technical-monograph-2-chloro-3-fluoro-5-methylphenylboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8204034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Warming: Allow the mixture to warm to room temperature (RT) overnight.

Hydrolysis: Quench with 2N HCl (aq) and stir for 1 hour to hydrolyze the boronate ester.

Isolation: Extract with Ethyl Acetate, wash with brine, dry over MgSO₄, and concentrate.

Recrystallize from Hexane/EtOAc to remove boroxine impurities.

Quality Control & Characterization
Trustworthiness in data requires a self-validating QC system. A single analytical method is

insufficient for boronic acids due to their dehydration propensity.
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Figure 2: Multi-modal quality control workflow. Titration is essential to quantify the 'active'

boronic acid content vs. anhydride.

Analytical Standards
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¹H NMR (DMSO-d₆): Diagnostic peaks include the methyl singlet (~2.3 ppm), aromatic

protons (two singlets or doublets depending on coupling), and the broad B(OH)₂ singlet

(~8.0-8.5 ppm). Note that B(OH)₂ protons may disappear if D₂O exchange occurs.

¹⁹F NMR: Essential for distinguishing the 3-fluoro isomer from potential 4-fluoro or 5-fluoro

impurities arising from non-selective precursor synthesis.

Titration Protocol: Dissolve the sample in a solution of D-mannitol (excess). Mannitol

complexes with the boronic acid, releasing protons (H⁺) which can be titrated against

standard NaOH using phenolphthalein as an indicator. This is the only way to determine the

effective molecular weight for stoichiometry if the sample is partially dehydrated.

Application: Suzuki-Miyaura Coupling
This scaffold is optimized for introducing the 2-chloro-3-fluoro-5-methylphenyl moiety into biaryl

drug candidates. The ortho-chloro group provides steric twist (atropisomerism potential), while

the fluorine modulates pKa and metabolic susceptibility.

Optimized Coupling Protocol
Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%) is recommended for sterically hindered aryl

chlorides/boronic acids.

Base: K₃PO₄ (3.0 eq) or Cs₂CO₃ (2.0 eq).

Solvent: 1,4-Dioxane/Water (4:1) degassed.

Temperature: 80-100°C.

Mechanism of Action:

Transmetallation: The boronic acid (activated by base to form a boronate "ate" complex)

transfers the aryl group to the Palladium(II) center.

Reductive Elimination: Formation of the C-C bond and regeneration of Pd(0).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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